Cas no 91427-11-1 (2-(4-chlorophenyl)cyclopentanol)

• Product name: 2-(4-chlorophenyl)cyclopentanol
• CAS No: 91427-11-1
• MF: C₁₁H₁₃ClO
• MW: 196.67
• CID: 5113457

2-(4-chlorophenyl)cyclopentanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-(4-chlorophenyl)-
• 2-(4-chlorophenyl)cyclopentan-1-ol
• 2-(4-chlorophenyl)cyclopentanol

• Inchi： 1S/C11H13ClO/c12-9-6-4-8(5-7-9)10-2-1-3-11(10)13/h4-7,10-11,13H,1-3H2
• InChI Key： ARYRPLFQFILOCQ-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1C1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)cyclopentanol

2-(4-Chlorophenyl)cyclopentanol: A Comprehensive Overview

2-(4-Chlorophenyl)cyclopentanol, also known by its CAS number 91427-11-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its cyclopentanol ring substituted with a 4-chlorophenyl group, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, materials science, and environmental chemistry. Recent advancements in synthetic methodologies and its applications have further highlighted its importance in modern chemical research.

The synthesis of 2-(4-Chlorophenyl)cyclopentanol typically involves multi-step reactions, often starting from readily available precursors such as cyclopentanone or chlorobenzene derivatives. Researchers have explored various catalytic systems to optimize the reaction conditions, ensuring high yields and purity. For instance, the use of transition metal catalysts like palladium or nickel has been reported to facilitate coupling reactions, which are crucial in constructing the carbon-carbon bonds necessary for this compound's structure.

In terms of applications, 2-(4-Chlorophenyl)cyclopentanol has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its cyclopentanol moiety provides a rigid framework that can be further functionalized to target specific biological pathways. Recent studies have demonstrated its ability to modulate enzyme activities, making it a candidate for anti-inflammatory and anti-cancer drug design. Additionally, its phenyl group substitution allows for enhanced solubility and bioavailability, which are critical factors in drug delivery systems.

The material science sector has also benefited from the properties of 2-(4-Chlorophenyl)cyclopentanol. Its ability to form stable polymers under certain conditions has led to its exploration as a monomer in polymer synthesis. Researchers have reported that polymers derived from this compound exhibit improved mechanical strength and thermal stability, making them suitable for high-performance materials used in aerospace and automotive industries.

In environmental chemistry, 2-(4-Chlorophenyl)cyclopentanol has been studied for its role in degradation processes of chlorinated aromatic compounds. Its ability to act as a reducing agent in redox reactions has been leveraged to develop eco-friendly remediation strategies for contaminated sites. Recent breakthroughs in biodegradation studies have shown that certain microbial strains can metabolize this compound efficiently, offering a sustainable approach to pollution control.

The toxicological profile of 2-(4-Chlorophenyl)cyclopentanol is another area of active research. While initial assessments indicate low acute toxicity, long-term exposure effects are still under investigation. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards, particularly in industrial settings where occupational exposure may occur.

In conclusion, 2-(4-Chlorophenyl)cyclopentanol, with its CAS number 91427-11-1, stands as a testament to the ongoing innovation in organic chemistry. Its diverse applications across pharmaceuticals, materials science, and environmental remediation underscore its significance as a valuable chemical entity. As research continues to uncover new potentials and refine existing applications, this compound is poised to play an even greater role in advancing modern chemical technologies.